Cas no 858643-93-3 (1-Piperidinecarboxylic acid, 3-(2,2-dicyano-1-methylethenyl)-,1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 3-(2,2-dicyano-1-methylethenyl)-,1,1-dimethylethyl ester
• CAS No: 858643-93-3
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 1841511
• PubChem ID: 140027779
• Update Time: 2025-04-21

1-Piperidinecarboxylic acid, 3-(2,2-dicyano-1-methylethenyl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(2,2-dicyano-1-methylethenyl)-,1,1-dimethylethyl ester
• 1,1-Dimethylethyl 3-(2,2-dicyano-1-methylethenyl)-1-piperidinecarboxylate
• DTXSID801146695
• 858643-93-3

• Inchi： 1S/C15H21N3O2/c1-11(13(8-16)9-17)12-6-5-7-18(10-12)14(19)20-15(2,3)4/h12H,5-7,10H2,1-4H3
• InChI Key： HDNRHGJEEIELOU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(/C(=C(\C#N)/C#N)/C)C1)=O

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.1Ų